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Compound of Interest

Compound Name:
1-(Cbz-

amino)cyclohexanecarboxylic acid

Cat. No.: B173627 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-(Cbz-
amino)cyclohexanecarboxylic Acid and Structurally Related Compounds

This guide provides a comprehensive overview of the safety and handling procedures for 1-
(Cbz-amino)cyclohexanecarboxylic acid. The information presented is synthesized from

safety data sheets (SDS) of structurally similar compounds, including 1-

aminocyclohexanecarboxylic acid and cyclohexanecarboxylic acid, to provide a robust

framework for safe laboratory practices. Researchers, scientists, and drug development

professionals should use this guide as a reference for handling this and related chemical

entities.

Chemical and Physical Properties
While specific experimental data for 1-(Cbz-amino)cyclohexanecarboxylic acid is not readily

available, the properties of analogous compounds provide valuable insights. The data

presented below is for 1-aminocyclohexanecarboxylic acid and cyclohexanecarboxylic acid and

should be considered as a proxy.
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Property
1-
Aminocyclohexanecarbox
ylic acid

Cyclohexanecarboxylic
acid

Molecular Formula C7H13NO2[1] C7H12O2

Molecular Weight 143.18 g/mol [1] Not Specified

Appearance
White to off-white crystalline

solid[2]
Solid

Melting Point >300 °C[3][4] 29 - 31 °C

Boiling Point Not Specified 232 - 233 °C

Solubility

Moderately soluble in polar

solvents like water and

ethanol[2]

Not Specified

Density Not Specified 1.033 g/cm3 at 25 °C

Hazard Identification and GHS Classification
The toxicological properties of 1-(Cbz-amino)cyclohexanecarboxylic acid have not been fully

investigated.[5] However, based on data from analogous compounds, it should be handled with

caution as it may be an irritant and harmful upon ingestion or inhalation.[5] The material is

irritating to mucous membranes and the upper respiratory tract.[5]

The following GHS classifications are for structurally related compounds and should be used

for guidance.
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GHS Classification Hazard Statement Precautionary Statements

Skin Irritation (Category 2)[1]

[6]

H315: Causes skin irritation[1]

[6]

P264, P280, P302+P352,

P332+P317, P362+P364[1][6]

Serious Eye Damage/Irritation

(Category 1/2A)[1][6]

H318/H319: Causes serious

eye damage/irritation[1][6]

P280, P305+P351+P338,

P317[1][6]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system[7]

H335: May cause respiratory

irritation[7]

P261, P271, P304+P340,

P312, P403+P233, P405,

P501[8]

Experimental Protocols: Safe Handling and Storage
Adherence to proper laboratory protocols is crucial when handling 1-(Cbz-
amino)cyclohexanecarboxylic acid and its analogues.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid breathing dust or vapor.[5]

Do not get in eyes, on skin, or on clothing.[5]

Wash hands thoroughly after handling.[9]

Minimize dust generation and accumulation.[9]

Storage:

Keep container tightly closed.[5][9]

Store in a cool, dry, and well-ventilated place.[5][9]

Store away from incompatible substances.[9]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn to minimize exposure.

PPE Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[9]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure. Wear appropriate protective

clothing to prevent skin exposure.[9]

Respiratory Protection

If engineering controls do not maintain airborne

concentrations to a level which is adequate to

protect worker health, a NIOSH/MSHA approved

respirator may be required.

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[10]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.[10]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.[10]

Ingestion

If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Do NOT induce vomiting.[11]

Fire-Fighting Measures
In the event of a fire involving this compound:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[9][10]

Specific Hazards: Emits toxic fumes under fire conditions.[5] During a fire, irritating and

highly toxic gases may be generated by thermal decomposition or combustion.[9]

Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[9][10]

Accidental Release Measures
For spills, follow these steps:

Evacuate Personnel: Evacuate personnel to safe areas.[11]
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Ensure Ventilation: Ensure adequate ventilation.[11]

Personal Protection: Use personal protective equipment. Avoid breathing vapors, mist, dust

or gas.[11]

Containment: Prevent further leakage or spillage if safe to do so. Do not let product enter

drains.[7]

Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid dust formation.

[12] After material pickup is complete, ventilate the area and wash the spill site.[5]

Visual Workflow for Safe Handling of Chemical
Powders
The following diagram illustrates a general workflow for the safe handling of a chemical powder

like 1-(Cbz-amino)cyclohexanecarboxylic acid in a laboratory setting.
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Safe Handling Workflow for Chemical Powders

Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Handling

Weigh the Required Amount

Transfer to Reaction Vessel

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling chemical powders in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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